Cas no 51927-25-4 (1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-)

1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- structure
51927-25-4 structure
Product Name:1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
CAS No:51927-25-4
MF:C10H9NO3
MW:191.183362722397
CID:385086
PubChem ID:312892
Update Time:2025-04-19

1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one,2,3-dihydro-2-methyl-4-nitro-
    • 2-methyl-4-nitro-2,3-dihydroinden-1-one
    • SCHEMBL2246307
    • NSC225096
    • 51927-25-4
    • 2-methyl-4-nitro-1-indanone
    • DTXSID90310307
    • NSC-225096
    • USCDJVHXWQMMRH-UHFFFAOYSA-N
    • Inchi: 1S/C10H9NO3/c1-6-5-8-7(10(6)12)3-2-4-9(8)11(13)14/h2-4,6H,5H2,1H3
    • InChI Key: USCDJVHXWQMMRH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C=2CC1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 191.05827
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.301
  • Boiling Point: 331.6°Cat760mmHg
  • Flash Point: 162.5°C
  • Refractive Index: 1.593
  • PSA: 60.21
  • LogP: 2.49290
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.